Cas no 83631-19-0 (epipolasin A)

epipolasin A structure
epipolasin A structure
Product name:epipolasin A
CAS No:83631-19-0
MF:C16H25NS
MW:263.441
CID:2073777

epipolasin A Chemical and Physical Properties

Names and Identifiers

    • epipolasin A
    • sesquiterpene isothiocyanate
    • 97950-05-5
    • 83631-19-0
    • (1aR,3aS,7S,7aS,7bR)-Decahydro-7-isothiocyanato-1,1,3a,7-tetramethyl-1H-cyclopropa[a]naphthalene
    • (-)-Epipolasin A
    • Inchi: InChI=1S/C16H25NS/c1-14(2)11-6-9-15(3)7-5-8-16(4,17-10-18)13(15)12(11)14/h11-13H,5-9H2,1-4H3
    • InChI Key: IHXNLQLOLAMIBI-UHFFFAOYSA-N
    • SMILES: CC1(C)C2CCC3(C)CCCC(C)(N=C=S)C3C12

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • XLogP3: 6.886

epipolasin A Related Literature

Additional information on epipolasin A

测试

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